N-(1H-indazol-6-yl)-2-((4-methoxybenzo[d]thiazol-2-yl)(methyl)amino)acetamide

• IUPAC Name: N-(1H-indazol-6-yl)-2-[(4-methoxy-1,3-benzothiazol-2-yl)-methylamino]acetamide
• InChI: InChI=1S/C18H17N5O2S/c1-23(18-21-17-14(25-2)4-3-5-15(17)26-18)10-16(24)20-12-7-6-11-9-19-22-13(11)8-12/h3-9H,10H2,1-2H3,(H,19,22)(H,20,24)
• InChI Key: ZARAVXKOFZBQKL-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)NC1=CC2=C(C=C1)C=NN2)C3=NC4=C(C=CC=C4S3)OC
• Molecular Formula: C18H17N5O2S
• Molecular Weight: 367.4 g/mol

Description

N-(1H-indazol-6-yl)-2-((4-methoxybenzo[d]thiazol-2-yl)(methyl)amino)acetamide is a chemical compound that has been widely studied in the field of medicinal chemistry. This compound is known to have potential therapeutic applications due to its unique chemical structure and mechanism of action.

Scientific Research Applications

Anticancer Activity

Compounds with benzothiazole moiety, similar to the structure of interest, have been evaluated for their anticancer activity. A study by Havrylyuk et al. (2010) demonstrated that several novel 4-thiazolidinones with benzothiazole moieties exhibited anticancer activity against a variety of cancer cell lines, including leukemia, melanoma, lung, colon, CNS, ovarian, renal, prostate, and breast cancers. The study highlights the significance of these compounds in developing potential anticancer therapies (Havrylyuk et al., 2010).

Antibacterial Activity

Zinc complexes of benzothiazole-derived Schiff bases have shown antibacterial activity against pathogenic strains such as Escherichia coli, Staphylococcus aureus, and Pseudomonas aeruginosa. These findings, presented by Chohan et al. (2003), suggest the potential of benzothiazole derivatives in combating bacterial infections and highlight their role in the development of new antimicrobial agents (Chohan et al., 2003).

Anti-Inflammatory and Analgesic Activities

Research on benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from natural products like visnaginone and khellinone has uncovered their potential as anti-inflammatory and analgesic agents. A study by Abu‐Hashem et al. (2020) elaborates on the synthesis of these compounds and their significant COX-2 inhibitory, analgesic, and anti-inflammatory activities. This research opens avenues for the development of new therapeutic agents in managing pain and inflammation (Abu‐Hashem et al., 2020).

Antimicrobial Screening

N-(5-(2-(5-(arylidene)-4-oxo-3-phenylthiazolidin-2-ylidene)hydrazinecarbonyl)-4-methylthiazol-2-yl)-4-methoxybenzamides and related compounds have been synthesized and screened for their antimicrobial activity. Desai et al. (2013) demonstrated that these thiazole derivatives exhibit therapeutic intervention potential against microbial diseases, particularly bacterial and fungal infections (Desai et al., 2013).